Cas no 1060308-85-1 (2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N,N-dimethylacetamide)

• Product Name: 2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N,N-dimethylacetamide
• CAS No: 1060308-85-1
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 6267844
• PubChem ID: 25861809
• Update Time: 2025-08-05

2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N,N-dimethylacetamide
• N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-2-(4-methoxyphenyl)acetamide
• AKOS005267709
• VU0635217-1
• 1060308-85-1
• 2-(4-(2-(4-methoxyphenyl)acetamido)phenyl)-N,N-dimethylacetamide
• F5097-0481

• Inchi： 1S/C19H22N2O3/c1-21(2)19(23)13-15-4-8-16(9-5-15)20-18(22)12-14-6-10-17(24-3)11-7-14/h4-11H,12-13H2,1-3H3,(H,20,22)
• InChI Key： IOBFBZUPRGVPKA-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)NC(CC1C=CC(=CC=1)OC)=O)N(C)C

Computed Properties

• Exact Mass: 326.16304257g/mol
• Monoisotopic Mass: 326.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N,N-dimethylacetamide

Professional Introduction to Compound with CAS No. 1060308-85-1 and Product Name: 2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N,N-dimethylacetamide

The compound with the CAS number 1060308-85-1 and the product name 2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N,N-dimethylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and bioorganic chemistry. The intricate arrangement of functional groups within its framework suggests a multifaceted utility, particularly in the synthesis of novel therapeutic agents.

At the core of this compound's structure lies a phenyl ring substituted with an acetamido group, further modified by a dimethylacetamide moiety. This configuration is reminiscent of many pharmacologically active molecules, where such structural motifs contribute to enhanced binding affinity and metabolic stability. The presence of a 4-methoxyphenyl group introduces a hydrophobic region that can interact favorably with lipid bilayers, a common feature in drug design aimed at improving membrane permeability.

Recent studies have highlighted the importance of N,N-dimethylacetamide as a key pharmacophore in medicinal chemistry. Its ability to form stable hydrogen bonds and its role in modulating the solubility profile of compounds make it an attractive component in drug formulations. In particular, derivatives of this class have shown promise in inhibiting certain enzymes implicated in inflammatory and neurodegenerative diseases. The compound under discussion may serve as a precursor or intermediate in synthesizing such enzyme inhibitors, offering a new avenue for therapeutic intervention.

The acetamido group in the molecule is another critical feature that warrants detailed examination. This moiety is commonly found in antibiotics, antivirals, and anti-inflammatory drugs due to its ability to enhance bioavailability and reduce toxicity. By integrating this group into the phenyl ring structure, researchers may have designed a scaffold that combines the benefits of multiple pharmacological classes. This approach is increasingly popular in drug discovery, where polypharmacicity—targeting multiple disease pathways simultaneously—is seen as a strategy to improve treatment outcomes.

From a synthetic chemistry perspective, the preparation of 2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N,N-dimethylacetamide presents an intriguing challenge. The multi-step synthesis likely involves condensation reactions between aromatic aldehydes or ketones and appropriate amine derivatives, followed by functional group transformations such as methylation or acetylation. Advances in catalytic methods, including transition-metal-catalyzed cross-coupling reactions, could streamline this process while maintaining high yields and purity standards. Such methodologies are essential for scaling up production and ensuring compliance with pharmaceutical-grade quality control requirements.

The compound's potential biological activity has not gone unnoticed by the scientific community. Preliminary computational studies suggest that it may exhibit inhibitory effects on certain proteases involved in cancer progression or infectious diseases. These proteases often serve as critical targets for therapeutic agents due to their role in regulating cellular processes like proliferation and apoptosis. By designing molecules that selectively bind to these enzymes, researchers aim to disrupt pathogenic pathways without harming healthy cells—a cornerstone principle of modern medicine.

In addition to its pharmacological relevance, 2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N,N-dimethylacetamide may find applications in materials science and agrochemicals. Its rigid aromatic core combined with polar functional groups makes it a candidate for designing liquid crystals or polymers with tailored properties. Similarly, modifications to its structure could enhance its efficacy as a pesticide or herbicide by improving its interaction with biological targets in plants or pests.

The synthesis and characterization of this compound also highlight the importance of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide invaluable insights into molecular structure, purity, and conformational dynamics—factors that critically influence both chemical reactivity and biological activity. High-resolution NMR studies could reveal details about hydrogen bonding networks within the molecule or interactions with potential binding partners.

As research progresses, collaborations between chemists, biologists, and computer scientists will be essential for maximizing the therapeutic potential of compounds like 1060308-85-1 and its derivatives. Machine learning algorithms are increasingly being employed to predict molecular properties and optimize synthetic routes based on vast datasets of known compounds. Such computational approaches can accelerate drug discovery pipelines by identifying promising candidates before experimental validation becomes necessary.

The environmental impact of producing pharmaceutical intermediates also deserves consideration when evaluating new compounds like this one. Sustainable chemistry principles—such as green solvents usage or catalytic efficiency improvements—should guide synthetic strategies from early-stage development onwardwardwardwardwardwardwardwardwardwardwardwardwardwardwardwardwardswardwardswardswardswardswardswardswardswardswardswards wards wards wards wards wards wards wards wards wards wards—ards wardsardsardsardsardsardsardsardsardsardsardsardsardsardsardsardsardingeringeringeringeringeringeringeringeringeringeringeringeringeringeringeringergergergergergergergergergerg